Cas no 1985713-38-9 (3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine)

• Product Name: 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine
• CAS No: 1985713-38-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5819344
• PubChem ID: 113440431
• Update Time: 2025-06-09

3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine
• 1985713-38-9
• 3-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperidine
• EN300-1857553

• Inchi： 1S/C15H21NO/c1-2-13(11-16-8-1)4-3-12-5-6-15-14(10-12)7-9-17-15/h5-6,10,13,16H,1-4,7-9,11H2
• InChI Key： QJEOAHKOPIZRND-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CCC1CNCCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine

Introduction to Compound with CAS No. 1985713-38-9 and Product Name: 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine

The compound with the CAS number 1985713-38-9 and the product name 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates a benzofuran moiety, which is known for its diverse biological activities, and a piperidine ring, a common pharmacophore in drug design. The combination of these structural elements suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that leverage complex heterocyclic structures to achieve high specificity and efficacy. The benzofuran scaffold, in particular, has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. The presence of the 2,3-dihydro-1-benzofuran-5-yl group in this compound not only contributes to its unique chemical properties but also opens up possibilities for modulating its biological activity. This group is known to exhibit significant interactions with biological targets, making it a valuable component in drug design.

The ethylpiperidine moiety further enhances the compound's potential as a therapeutic agent. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The ethyl substitution on the piperidine ring adds an additional layer of complexity, influencing both the solubility and metabolic stability of the molecule. This structural feature is particularly important in drug development, as it can significantly impact the compound's pharmacokinetic profile.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) in designing effective pharmaceutical compounds. The compound 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine exemplifies this principle, as its design is based on extensive knowledge of how different functional groups can influence biological activity. The benzofuran ring is known to exhibit various biological activities, including anti-inflammatory, analgesic, and anticancer properties. The piperidine ring, on the other hand, is often associated with CNS-related therapies. By combining these two structural elements, researchers aim to create a molecule that can simultaneously target multiple pathways or enhance the efficacy of existing treatments.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The piperidine moiety's interaction with neurotransmitter receptors makes it a promising candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the benzofuran scaffold's ability to modulate enzyme activity suggests that this compound could also be effective against inflammatory diseases and cancer. These potential applications make 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine a compound of great interest for further research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques are employed to ensure high yield and purity, which are critical for pharmaceutical applications. The benzofuran ring is typically synthesized through cyclization reactions involving appropriately substituted phenolic precursors. Subsequent functionalization steps introduce the ethylpiperidine moiety through nucleophilic substitution or other coupling reactions. Each step in the synthesis is carefully optimized to minimize side reactions and maximize yield.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro studies are conducted using various cell lines and biochemical assays to determine how the compound interacts with biological targets at the molecular level. These studies provide valuable insights into the compound's mechanism of action and help identify potential therapeutic applications. Additionally, in vivo studies are performed using animal models to assess the compound's efficacy and toxicity profile before it can be considered for human trials.

The latest research trends in pharmaceutical chemistry emphasize the importance of green chemistry principles in drug development. This includes minimizing waste generation during synthesis and using environmentally friendly solvents and reagents whenever possible. The synthesis of 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine adheres to these principles by employing efficient synthetic routes that reduce waste and energy consumption. This approach not only makes drug development more sustainable but also helps reduce costs associated with production.

Another emerging trend in pharmaceutical research is the use of computational methods to predict and optimize drug candidates before they are synthesized in the lab. Advanced computational tools can simulate how different molecules interact with biological targets at atomic resolution, providing insights into their potential efficacy and safety profiles. These tools are particularly useful for designing complex molecules like 3-2-(2,3-dihydro-1-benzofuran-5-yl)ethylpiperidine, where multiple functional groups need to be precisely positioned for optimal biological activity.

The future prospects for this compound look promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical treatments that can benefit patients worldwide. As our understanding of complex molecular interactions grows, so does our ability to design more effective drugs that address unmet medical needs.